Cas no 142-42-7 (2-Butenedioic acid(2E)-, ion(2-))

• Product Name: 2-Butenedioic acid(2E)-, ion(2-)
• CAS No: 142-42-7
• MF: C₄H₂O₄
• MW: 114.05628156662
• CID: 154502
• PubChem ID: 5460307
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, ion(2-) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, ion(2-)
• (E)-but-2-enedioate
• (2E)-2-Butenedioate
• (2E)-But-2-enedioate
• (E)-2-Butenedioate
• 2-butenedioic acid, ion(2-), (2E)-
• trans-1,2-Ethylenedicarboxylate
• trans-2-Butenedioate
• trans-Butenedioate
• ?Disodium fumarate
• VZCYOOQTPOCHFL-OWOJBTEDSA-L
• fumarate
• Fumaric acid, ion(2-)
• DTXSID9037660
• CHEBI:29806
• (E)-2-butenedioic acid, ion(2-)
• CHEBI:36180
• (E)-1,2-Ethylenedicarboxylic acid
• Fumerate
• Fumarate(2-)
• Butenedioic acid
• trans-1,2-Ethylenediccarboxylic acid
• Fumarate dianion
• 2-Butenedioic acid (E)-, ion(2-)
• but-2-enedioate
• 142-42-7
• Q28529698
• butenedioate
• Fumarates
• trans-1,2-Ethenedicarboxylic acid

• Inchi： 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/p-2/b2-1+
• InChI Key： VZCYOOQTPOCHFL-OWOJBTEDSA-L
• SMILES： [O-]C(/C=C/C(=O)[O-])=O

Computed Properties

• Exact Mass: 113.995309
• Monoisotopic Mass: 113.995309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.3

Experimental Properties

• Boiling Point: 355.482°C at 760 mmHg
• Flash Point: 182.981°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives